4-chloro-N-({4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzamide

• Molecular Formula: C22H24ClN5O2S
• Molecular Weight: 458 g/mol
• IUPAC Name: 4-chloro-N-[[4-methyl-5-[2-oxo-2-(4-propan-2-ylanilino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C22H24ClN5O2S/c1-14(2)15-6-10-18(11-7-15)25-20(29)13-31-22-27-26-19(28(22)3)12-24-21(30)16-4-8-17(23)9-5-16/h4-11,14H,12-13H2,1-3H3,(H,24,30)(H,25,29)
• InChI Key: GCBOTTVAZCTURF-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C)CNC(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-({4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzamide is a chemical compound that is widely used in scientific research. It is a member of the triazole family of compounds and has been extensively studied for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-chloro-N-({4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzamide is not fully understood. However, it is believed to work by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes. It may also work by inhibiting the activity of certain enzymes involved in the biosynthesis of bacterial cell walls.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to be effective against a wide range of bacterial and fungal infections. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-chloro-N-({4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzamide in lab experiments is its wide range of antimicrobial and antifungal properties. It is also relatively easy to synthesize and can be obtained in large quantities. One of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 4-chloro-N-({4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzamide. One area of research could be to further investigate its mechanism of action and optimize its use in lab experiments. Another area of research could be to explore its potential as a treatment for various bacterial and fungal infections. Additionally, research could be done to investigate its potential as an anti-inflammatory and analgesic agent.

Synthesis Methods

The synthesis of 4-chloro-N-({4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzamide is a complex process that involves several steps. The first step is the synthesis of 4-chlorobenzoyl chloride, which is then reacted with N-methyl-N-(4-methyl-5-thiol-1,2,4-triazol-3-yl)amine to form 4-chloro-N-({4-methyl-5-[(methylthio)-1,2,4-triazol-3-yl]methyl}benzamide. This intermediate is then reacted with 2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl chloride to form the final product.

Scientific Research Applications

4-chloro-N-({4-methyl-5-[(2-oxo-2-{[4-(propan-2-yl)phenyl]amino}ethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)benzamide has a wide range of scientific research applications. It has been extensively studied for its antimicrobial, antifungal, and antitumor properties. It has also been shown to have anti-inflammatory and analgesic effects.